[(7S,11S,15R,19R,22R,26R,30S,34S,43S,47S,51R,55R,58R,62R,66S,70S)-38-(hydroxymethyl)-7,11,15,19,22,26,30,34,43,47,51,55,58,62,66,70-hexadecamethyl-1,4,37,40-tetraoxacyclodoheptacont-2-yl]methanol

• Molecular Formula: C86H172O6
• Molecular Weight: 1302.3 g/mol
• IUPAC Name: [(7S,11S,15R,19R,22R,26R,30S,34S,43S,47S,51R,55R,58R,62R,66S,70S)-38-(hydroxymethyl)-7,11,15,19,22,26,30,34,43,47,51,55,58,62,66,70-hexadecamethyl-1,4,37,40-tetraoxacyclodoheptacont-2-yl]methanol
• InChI: InChI=1S/C86H172O6/c1-69-29-17-33-73(5)41-25-49-81(13)57-61-89-67-85(65-87)91-63-59-83(15)52-28-44-76(8)36-20-32-72(4)40-24-48-80(12)56-54-78(10)46-22-38-70(2)30-18-34-74(6)42-26-50-82(14)58-62-90-68-86(66-88)92-64-60-84(16)51-27-43-75(7)35-19-31-71(3)39-23-47-79(11)55-53-77(9)45-21-37-69/h69-88H,17-68H2,1-16H3/t69-,70-,71-,72-,73+,74+,75+,76+,77-,78-,79-,80-,81+,82+,83+,84+,85?,86?/m1/s1
• InChI Key: VMHUDYKDOMRJOK-OQSFCRMUSA-N
• Isomeric SMILES: C[C@@H]1CCC[C@@H](CCC[C@@H](CCOCC(OCC[C@H](CCC[C@H](CCC[C@H](CCC[C@H](CC[C@@H](CCC[C@@H](CCC[C@@H](CCC[C@@H](CCOCC(OCC[C@H](CCC[C@H](CCC[C@H](CCC[C@H](CC[C@@H](CCC1)C)C)C)C)C)CO)C)C)C)C)C)C)C)C)CO)C)C
• SMILES: CC1CCCC(CCCC(CCOCC(OCCC(CCCC(CCCC(CCCC(CCC(CCCC(CCCC(CCCC(CCOCC(OCCC(CCCC(CCCC(CCCC(CCC(CCC1)C)C)C)C)C)CO)C)C)C)C)C)C)C)C)CO)C)C
• synonyms: 2,2',3,3'-dibiphytanyl-diglycerol; caldarchaeol

Description

Caldarchaeol is a dialkylglycerol.

Scientific Research Applications

Synthesis and Chemical Properties

The compound is involved in the synthesis of complex chemical structures, exemplified by the total synthesis of 6,7-dideoxysqualestatin H5. This synthesis features stereoselective intramolecular vinylogous aldol reactions and transketalization processes, demonstrating its utility in creating intricate molecular architectures (Naito et al., 2002). Additionally, the compound's role in the practical synthesis of key chiral intermediates for novel prostaglandin I2 (PGI2) agonists highlights its significance in medicinal chemistry (Ohigashi et al., 2013).

Structural and Molecular Insights

The compound contributes to the understanding of large heterocyclic structures derived from carbohydrate precursors, as demonstrated by its involvement in the production of complex cycloheptaamylose and cyclohexaamylose derivatives (Stoddart et al., 1969). Its use in the synthesis and characterization of mono- and bis-methano[60]fullerenyl amino acid derivatives further illustrates its role in advancing the field of organic chemistry (Burley et al., 2002).

Catalysis and Reaction Mechanisms

The compound's application in studying the formation of hydrocarbons via decomposition of surface methoxy groups on acidic zeolite catalysts underlines its importance in catalysis research (Jiang et al., 2006). Additionally, it plays a role in the preparation of disymmetrized tris(hydroxymethyl) methanol equivalents, which are critical for developing synthetic methodologies (Arnone et al., 1995).